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Compound of Interest

2-(Difluoromethoxy)phenyl!

Compound Name: ]
isocyanate

Cat. No.: B071651

Technical Guide: 2-(Difluoromethoxy)phenyl
Isocyanate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical properties, synthesis,
and reactivity of 2-(Difluoromethoxy)phenyl isocyanate, a key intermediate in the
development of novel pharmaceuticals and agrochemicals. The incorporation of the
difluoromethoxy group can significantly enhance the metabolic stability and lipophilicity of
bioactive molecules, making this reagent a valuable tool in medicinal chemistry.

Core Properties of 2-(Difluoromethoxy)phenyl
Isocyanate

The fundamental molecular attributes of 2-(Difluoromethoxy)phenyl isocyanate are
summarized in the table below.
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Identifier Value Citations
Molecular Formula CsHsF2NO2 [1112]
Linear Formula F2CHOCsH4sNCO [3]
Molecular Weight 185.13 g/mol [1112][3]
CAS Number 186589-03-7 [1][3]

Experimental Protocols

Isocyanates are highly reactive electrophiles that readily react with nucleophiles such as
amines, alcohols, and water. A primary application of 2-(Difluoromethoxy)phenyl isocyanate
in drug development is its reaction with primary and secondary amines to form substituted
ureas. Many urea derivatives are known to possess biological activity, for instance, as kinase
inhibitors.

Synthesis of N-(Aryl)-N'-[2-(difluoromethoxy)phenyl]Jurea
Derivatives

This protocol details a general procedure for the synthesis of a substituted urea by reacting 2-
(Difluoromethoxy)phenyl isocyanate with a substituted aniline. This reaction forms the basis
for the synthesis of a wide range of biologically active compounds.[2]

Materials:

o 2-(Difluoromethoxy)phenyl isocyanate

e Substituted aniline (e.g., 2-bromo-6-fluoroaniline)[2]
o Acetonitrile (anhydrous)

e Round-bottom flask

» Reflux condenser

e Magnetic stirrer and stir bar
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Heating mantle
Rotary evaporator

Filtration apparatus (e.g., Buchner funnel)

Procedure:

In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve
the 2-(Difluoromethoxy)phenyl isocyanate (1.0 equivalent) in anhydrous acetonitrile.

To this solution, add the substituted aniline (e.g., 2-bromo-6-fluoroaniline, 1.0 equivalent).[2]
Stir the resulting solution at room temperature for 15 minutes to ensure homogeneity.

Heat the reaction mixture to reflux (approximately 82-85 °C for acetonitrile) and maintain this
temperature for 24-48 hours.[2] The progress of the reaction can be monitored by thin-layer
chromatography (TLC) or high-performance liquid chromatography (HPLC).

After the reaction is complete, allow the mixture to cool to room temperature.

Concentrate the solution in vacuo using a rotary evaporator to obtain a viscous residue or a
solid precipitate.[2]

If a solid precipitates, collect the product by suction filtration.

Wash the collected solid with a small amount of cold acetonitrile to remove any unreacted
starting materials.[2]

Dry the purified product under vacuum to yield the N-(Aryl)-N'-[2-
(difluoromethoxy)phenyljurea.

Workflow and Pathway Visualizations

The following diagrams illustrate key logical and experimental workflows related to 2-

(Difluoromethoxy)phenyl isocyanate.
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Synthesis of a Substituted Urea
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Caption: Experimental workflow for the synthesis of a substituted urea.
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General Reactivity of Isocyanates
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Caption: Reactivity of 2-(Difluoromethoxy)phenyl isocyanate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-(Difluoromethoxy)phenyl isocyanate molecular weight
and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b071651#2-difluoromethoxy-phenyl-isocyanate-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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